Cas no 347382-77-8 (4-(2,6-Dimethoxyphenyl)-L-phenylalanine)

• Product Name: 4-(2,6-Dimethoxyphenyl)-L-phenylalanine
• CAS No: 347382-77-8
• MF: C₁₇H₁₉NO₄
• MW: 301.337064981461
• CID: 5743551
• PubChem ID: 22952060
• Update Time: 2025-10-29

4-(2,6-Dimethoxyphenyl)-L-phenylalanine Chemical and Physical Properties

Names and Identifiers

• 347382-77-8
• 4-(2,6-dimethoxyphenyl)-l-phenylalanine
• F79633
• SCHEMBL5162726
• 4-(2,6-Dimethoxyphenyl)-L-phenylalanine

• Inchi： 1S/C17H19NO4/c1-21-14-4-3-5-15(22-2)16(14)12-8-6-11(7-9-12)10-13(18)17(19)20/h3-9,13H,10,18H2,1-2H3,(H,19,20)/t13-/m0/s1
• InChI Key： JFZRFLNIXSWGJP-ZDUSSCGKSA-N
• SMILES： O(C)C1C=CC=C(C=1C1C=CC(=CC=1)C[C@@H](C(=O)O)N)OC

Computed Properties

• Exact Mass: 301.13140809g/mol
• Monoisotopic Mass: 301.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 81.8Ų

Additional information on 4-(2,6-Dimethoxyphenyl)-L-phenylalanine

Research Update on 4-(2,6-Dimethoxyphenyl)-L-phenylalanine (CAS: 347382-77-8) in Chemical Biology and Pharmaceutical Applications

The compound 4-(2,6-dimethoxyphenyl)-L-phenylalanine (CAS: 347382-77-8) has recently emerged as a promising scaffold in medicinal chemistry and chemical biology research. This non-natural amino acid derivative has attracted significant attention due to its unique structural features that enable diverse applications in drug discovery and biochemical tool development. Recent studies have focused on its role as a building block for peptide-based therapeutics and its potential as a molecular probe for studying protein-protein interactions.

Several research groups have investigated the synthetic accessibility and structural modifications of 347382-77-8. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved synthetic route with 78% overall yield, addressing previous challenges in large-scale production. The optimized protocol involves a palladium-catalyzed cross-coupling reaction followed by asymmetric hydrogenation, which provides excellent enantioselectivity (>99% ee). This advancement has facilitated more extensive biological evaluation of derivatives containing this structural motif.

In pharmacological applications, 4-(2,6-dimethoxyphenyl)-L-phenylalanine has shown particular promise in the development of protease inhibitors. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that incorporation of this moiety into peptide sequences significantly enhanced binding affinity to certain serine proteases involved in inflammatory pathways. The dimethoxyphenyl group appears to contribute to both hydrophobic interactions and π-stacking with aromatic residues in enzyme active sites, while maintaining favorable pharmacokinetic properties.

Structural biology studies utilizing X-ray crystallography have provided valuable insights into the molecular interactions of this compound. A recent Nature Communications article (2024) reported the crystal structure of a protein-ligand complex where 347382-77-8 forms key hydrogen bonds with backbone amides and participates in an extensive network of van der Waals interactions. These findings are guiding rational design of more potent analogs with improved target selectivity.

Emerging applications in chemical biology include the use of 4-(2,6-dimethoxyphenyl)-L-phenylalanine as a spectroscopic probe. Its unique UV-Vis absorption characteristics (λmax = 280 nm with distinct shoulder at 295 nm) enable real-time monitoring of peptide folding and protein binding events. Additionally, the methoxy groups provide convenient sites for isotopic labeling (e.g., 13C or 2H) for NMR studies, as demonstrated in recent work published in Chemical Science (2023).

Challenges remain in optimizing the metabolic stability of compounds containing this scaffold, as preliminary ADME studies indicate potential susceptibility to hepatic demethylation. Current research efforts are focused on developing stabilized analogs through strategic fluorination or incorporation of heterocyclic replacements for the methoxy groups. These modifications aim to preserve the beneficial binding properties while improving pharmacokinetic profiles.

The growing body of research on 347382-77-8 suggests expanding therapeutic potential beyond initial protease inhibitor applications. Recent screening data indicate activity against protein-protein interaction targets involved in oncology and neurodegenerative diseases. As synthetic methodologies continue to improve and structural understanding deepens, 4-(2,6-dimethoxyphenyl)-L-phenylalanine is poised to become an increasingly valuable tool in both drug discovery and fundamental biochemical research.